Cas no 7505-96-6 (1-Butanone,2-hydroxy-2-methyl-1-phenyl-)

• Product Name: 1-Butanone,2-hydroxy-2-methyl-1-phenyl-
• CAS No: 7505-96-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 578935
• PubChem ID: 345029
• Update Time: 2025-04-19

1-Butanone,2-hydroxy-2-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,2-hydroxy-2-methyl-1-phenyl-
• 2-hydroxy-2-methyl-1-phenylbutan-1-one
• 1-Phenyl-2-hydroxy-2-methyl-butan-1-on
• 2-hydroxy-2-methyl-1-phenyl-1-butanone
• 2-Hydroxy-2-methyl-1-phenyl-butan-1-on
• 2-hydroxy-2-methyl-1-phenyl-butan-1-one
• 2-hydroxy-2-methyl-1-phenylbutane-1-one
• AC1L81WD
• NSC402241
• SureCN195379
• SCHEMBL195379
• NSC-402241
• DTXSID00322890
• 2-hydroxy-3-methylisobutyrophenone
• 7505-96-6

• Inchi： 1S/C11H14O2/c1-3-11(2,13)10(12)9-7-5-4-6-8-9/h4-8,13H,3H2,1-2H3
• InChI Key： FYWIZDVKHSDFOY-UHFFFAOYSA-N
• SMILES： OC(C)(C(C1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 277.6°Cat760mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.527
• PSA: 37.3
• LogP: 2.03030